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Compound of Interest

Compound Name: Cyanourea

Cat. No.: B7820955 Get Quote

This technical guide provides a comprehensive overview of cyanourea derivatives, a class of

compounds with significant potential in medicinal chemistry and drug development. The

document details their nomenclature, synthetic methodologies, physicochemical properties,

and structure-activity relationships, with a focus on their roles as enzyme inhibitors and

receptor modulators. This guide is intended for researchers, scientists, and professionals in the

field of drug development.

Introduction and Core Structure
Cyanourea, also known by its IUPAC name N-cyanourea, is an organic compound that can be

considered a derivative of urea where one of the amino hydrogens is replaced by a cyano

group. This core structure serves as a versatile scaffold for the development of a wide range of

derivatives with diverse biological activities. While simple cyanourea itself is primarily used as

an intermediate for the synthesis of pharmaceuticals and agrochemicals, its substituted

derivatives have been explored for various therapeutic applications. Due to the close structural

relationship, the biological activities of cyanoguanidines and thioureas are often discussed in

parallel, as they share similar pharmacophoric features.

Nomenclature of Cyanourea Derivatives
The nomenclature of cyanourea derivatives follows the systematic rules established by the

International Union of Pure and Applied Chemistry (IUPAC) for urea derivatives.
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Parent Structure: The fundamental structure is named cyanourea.

Locants: The nitrogen atoms of the urea moiety are designated as N and N'. Following

IUPAC recommendations for substituted ureas, the nitrogen atoms can also be numbered 1

and 3, with the nitrogen of the cyano group being position 1 (N). The nitrogen of the primary

amide is position 3 (N').

Substituted Derivatives: Substituents on the nitrogen atoms are indicated by the locants N-

or N'- (or 1- and 3-), followed by the name of the substituent group.

For example, a cyanourea molecule with a phenyl group on the nitrogen adjacent to the

carbonyl group would be named N'-phenylcyanourea or 3-phenyl-1-cyanourea.
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Start:
Cyanamide & Phenyl Isocyanate

Step 1: Deprotonation
Cyanamide + NaH in THF

(0°C to RT)

Intermediate:
Sodium Cyanamide Slurry

Step 2: Nucleophilic Addition
Add Phenyl Isocyanate in THF

(0°C to RT)

Product:
N'-Phenylcyanourea

Step 3: Workup & Purification
Aq. NH4Cl Quench,

Extraction, Chromatography
Final Product
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To cite this document: BenchChem. [An In-depth Technical Guide to Cyanourea Derivatives:
Nomenclature, Synthesis, and Biological Activities]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b7820955#cyanourea-derivatives-and-
their-nomenclature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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